N-{3-[5-(2-furyl)-1,3,4-oxadiazol-2-yl]phenyl}-2-[(4-methylphenyl)thio]acetamide

• IUPAC Name: N-[3-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]phenyl]-2-(4-methylphenyl)sulfanylacetamide
• InChI: InChI=1S/C21H17N3O3S/c1-14-7-9-17(10-8-14)28-13-19(25)22-16-5-2-4-15(12-16)20-23-24-21(27-20)18-6-3-11-26-18/h2-12H,13H2,1H3,(H,22,25)
• InChI Key: QKMXEWQYLCMSPT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SCC(=O)NC2=CC=CC(=C2)C3=NN=C(O3)C4=CC=CO4
• Molecular Formula: C21H17N3O3S
• Molecular Weight: 391.4 g/mol

Description

N-{3-[5-(2-furyl)-1,3,4-oxadiazol-2-yl]phenyl}-2-[(4-methylphenyl)thio]acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medical research.

Mechanism of Action

The mechanism of action of N-{3-[5-(2-furyl)-1,3,4-oxadiazol-2-yl]phenyl}-2-[(4-methylphenyl)thio]acetamide is not fully understood. However, studies have suggested that it may act by inhibiting the activity of certain enzymes involved in cell proliferation and inflammation, such as cyclooxygenase-2 and lipoxygenase.
Biochemical and Physiological Effects
N-{3-[5-(2-furyl)-1,3,4-oxadiazol-2-yl]phenyl}-2-[(4-methylphenyl)thio]acetamide has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, induce apoptosis, and reduce the production of pro-inflammatory cytokines. Additionally, it has been found to possess antioxidant properties and protect against oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-{3-[5-(2-furyl)-1,3,4-oxadiazol-2-yl]phenyl}-2-[(4-methylphenyl)thio]acetamide in lab experiments is its potential to be used as a therapeutic agent for cancer and inflammatory diseases. However, its limitations include its low solubility in water and its potential toxicity at high doses.

Future Directions

There are several future directions for research on N-{3-[5-(2-furyl)-1,3,4-oxadiazol-2-yl]phenyl}-2-[(4-methylphenyl)thio]acetamide. One potential area of research is its use as a therapeutic agent for other diseases, such as Alzheimer's disease and Parkinson's disease. Additionally, further studies are needed to fully understand its mechanism of action and to optimize its pharmacological properties for clinical use.

Scientific Research Applications

N-{3-[5-(2-furyl)-1,3,4-oxadiazol-2-yl]phenyl}-2-[(4-methylphenyl)thio]acetamide has been studied extensively for its potential applications in medical research. It has been shown to exhibit antitumor activity against various cancer cell lines, including breast, lung, and colon cancer. Additionally, it has been found to possess anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of inflammatory diseases such as arthritis.